1-(pyrazin-2-yl)piperidin-3-amine dihydrochloride
Overview
Description
“1-(pyrazin-2-yl)piperidin-3-amine dihydrochloride” is a chemical compound that belongs to the class of pyrazinyl piperidine compounds. It has the CAS number 1332529-43-7 .
Molecular Structure Analysis
The molecular formula of “this compound” is C9H16Cl2N4 . The molecular weight is 251.16 .Physical And Chemical Properties Analysis
The boiling point and other specific physical and chemical properties of “this compound” are not provided in the available resources .Scientific Research Applications
Genotoxicity and Metabolic Activation A study investigated the genotoxicity of a compound structurally related to the one , focusing on its metabolic activation and interaction with DNA. This research highlights the importance of understanding the genotoxic potential of chemical compounds, which is crucial for drug development and safety assessments (Kalgutkar et al., 2007).
Synthetic Pathways Research on the synthesis of heterocyclic compounds, including those with pyrazine and piperidine functionalities, provides valuable methodologies for creating a variety of biologically active molecules. These synthetic routes are fundamental for pharmaceutical development and the creation of new materials with specific properties (Paronikyan et al., 2016).
Optical Properties of Heterocyclic Systems A study examined the impact of amine donors and nitrogen-based π-deficient heterocycles on the thermal, redox, and fluorescence properties of certain compounds. This research is pertinent for the development of materials with specific optical characteristics, such as light-emitting diodes (LEDs) and sensors (Palion-Gazda et al., 2019).
Intercalation into α-Titanium Hydrogenphosphate Another study focused on the intercalation of heterocyclic amines into α-titanium hydrogenphosphate, providing insights into the interaction between organic molecules and inorganic hosts. This research is significant for applications in catalysis, environmental remediation, and the development of advanced materials (Nunes & Airoldi, 2000).
Molecular Structure Investigations Research on the structural and spectral analysis of a compound with a closely related chemical structure, utilizing density functional theory (DFT), provides insights into molecular geometry, vibrational spectra, and electronic properties. Such investigations are crucial for the rational design of molecules with desired physical, chemical, and biological activities (Suresh et al., 2015).
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyrazin-2-yl)piperidin-3-amine dihydrochloride involves the reaction of pyrazin-2-ylpiperidine with ammonium chloride in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "Pyrazin-2-ylpiperidine", "Ammonium chloride", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve pyrazin-2-ylpiperidine and ammonium chloride in a suitable solvent.", "Step 2: Add the reducing agent to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration and wash with a suitable solvent.", "Step 4: Recrystallize the product from a suitable solvent to obtain the pure 1-(pyrazin-2-yl)piperidin-3-amine dihydrochloride." ] } | |
CAS RN |
1332529-43-7 |
Molecular Formula |
C9H16Cl2N4 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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